Butyl 4-amino-3-hydroxybenzoate

• CAS RN: 183968-79-8
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: butyl 4-amino-3-hydroxybenzoate
• InChI: InChI=1S/C11H15NO3/c1-2-3-6-15-11(14)8-4-5-9(12)10(13)7-8/h4-5,7,13H,2-3,6,12H2,1H3
• InChI Key: VVDNRROOCMPIAL-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC(=C(C=C1)N)O
• synonyms: Benzoic acid, 4-amino-3-hydroxy-, butyl ester (9CI)

Description

Butyl 4-amino-3-hydroxybenzoate, also known as butylparaben, is a synthetic organic compound that belongs to the family of parabens. It is widely used as a preservative in various cosmetic and pharmaceutical products due to its antimicrobial and antifungal properties. In recent years, there has been a significant interest in the scientific community to study the synthesis, mechanism of action, and potential applications of butylparaben.

Mechanism of Action

The mechanism of action of Butyl 4-amino-3-hydroxybenzoate involves its ability to inhibit the growth and reproduction of microorganisms such as bacteria and fungi. It does this by interfering with the metabolic pathways of these organisms, thereby preventing them from synthesizing essential cellular components. Butylparaben achieves this by binding to the enzyme dihydrofolate reductase, which is involved in the synthesis of folic acid. This leads to the depletion of folic acid, which is essential for the growth and replication of microorganisms.
Biochemical and Physiological Effects:
Butylparaben has been shown to have both biochemical and physiological effects on living organisms. It has been shown to have estrogenic activity, which means that it can mimic the effects of the hormone estrogen in the body. This has raised concerns about its potential to disrupt the endocrine system and cause hormonal imbalances. However, studies have shown that the levels of Butyl 4-amino-3-hydroxybenzoate found in cosmetic and pharmaceutical products are too low to cause any significant harm.

Advantages and Limitations for Lab Experiments

Butylparaben has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. It is also readily available and relatively inexpensive. However, there are some limitations to its use. It has been shown to have estrogenic activity, which can interfere with the results of certain experiments. It also has limited solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are several potential future directions for research on Butyl 4-amino-3-hydroxybenzoate. One area of interest is its potential use as a drug delivery system. Researchers are exploring ways to modify the structure of Butyl 4-amino-3-hydroxybenzoate to improve its ability to penetrate the skin and mucous membranes. Another area of interest is its potential role in environmental science. Researchers are studying the effects of Butyl 4-amino-3-hydroxybenzoate on aquatic organisms and the potential for it to accumulate in the environment. Finally, there is ongoing research into the safety and potential health effects of Butyl 4-amino-3-hydroxybenzoate, particularly its estrogenic activity.

Synthesis Methods

Butylparaben can be synthesized by the esterification of p-hydroxybenzoic acid with butanol using a catalyst such as sulfuric acid or hydrochloric acid. The reaction is carried out at high temperatures under reflux conditions. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

Butylparaben has been extensively studied for its potential applications in various scientific fields such as medicine, biotechnology, and environmental science. It has been shown to possess antimicrobial and antifungal properties that make it an effective preservative in pharmaceutical and cosmetic products. It has also been studied for its potential use as a drug delivery system due to its ability to penetrate the skin and mucous membranes.